molecular formula C17H15NO4 B5618486 2-oxo-2-phenylethyl 4-(acetylamino)benzoate

2-oxo-2-phenylethyl 4-(acetylamino)benzoate

Cat. No. B5618486
M. Wt: 297.30 g/mol
InChI Key: GEAAEYYCPOZJNO-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of related compounds often involves intricate chemical pathways, including the use of ammonia-scavenging drugs like benzoate and phenylacetate to modulate hepatic nitrogen metabolism, providing alternative pathways for nitrogen disposal in urea cycle disorders and liver disease (J. de las Heras et al., 2017). Although this paper does not directly address 2-oxo-2-phenylethyl 4-(acetylamino)benzoate, it highlights the complexity and relevance of related synthesis processes in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of compounds closely related to 2-oxo-2-phenylethyl 4-(acetylamino)benzoate, such as 2-(2-phenylethyl)chromones, indicates a core structure conducive to bioactivity, with various derivatives showing significant biological properties including antioxidant and antimicrobial activities (Meng Yu et al., 2022). This suggests that the structural features of 2-oxo-2-phenylethyl 4-(acetylamino)benzoate are crucial for its chemical and potentially pharmacological behaviors.

Chemical Reactions and Properties

The chemical reactivity and properties of compounds similar to 2-oxo-2-phenylethyl 4-(acetylamino)benzoate are intricate, with their functionality often dictating their reactivity and utility in organic synthesis. For instance, studies on benzothiazole derivatives reveal a range of reactions enabling the creation of pharmacologically active heterocycles, highlighting the importance of understanding the chemical properties and reactions of such compounds for drug development (L. Zhilitskaya et al., 2021).

properties

IUPAC Name

phenacyl 4-acetamidobenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15NO4/c1-12(19)18-15-9-7-14(8-10-15)17(21)22-11-16(20)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GEAAEYYCPOZJNO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)C(=O)OCC(=O)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

297.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Oxo-2-phenylethyl 4-(acetylamino)benzoate

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